Cas no 86156-81-2 ( )
structure
Product Name:
CAS No:86156-81-2
MF:C11H13ClO
MW:196.673322439194
CID:991411
PubChem ID:45081756
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 4-butan-2-ylbenzoyl chloride
- Benzoyl chloride, 4-(1-methylpropyl)- (9CI)
- 4-(Butan-2-yl)benzoyl chloride
- SCHEMBL9924444
- DTXSID70664830
- 86156-81-2
- Benzoyl chloride,4-(1-methylpropyl)-(9ci)
- DB-286023
- BENZOYL CHLORIDE, 4-(1-METHYLPROPYL)-
-
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- Inchi: 1S/C11H13ClO/c1-3-8(2)9-4-6-10(7-5-9)11(12)13/h4-8H,3H2,1-2H3
- InChI Key: CIWJDUCJGYWRLN-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(=CC=1)C(C)CC)=O
Computed Properties
- Exact Mass: 196.0654927g/mol
- Monoisotopic Mass: 196.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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